Cas no 36230-47-4 (5-Methoxy-1,4-dihydronaphthalene)

• Product Name: 5-Methoxy-1,4-dihydronaphthalene
• CAS No: 36230-47-4
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• CID: 829399
• PubChem ID: 15131066
• Update Time: 2025-05-19

5-Methoxy-1,4-dihydronaphthalene Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-1,4-dihydronaphthalene
• (5,8-dihydro-[1]naphthyl)-methyl ether
• (5,8-Dihydro-[1]naphthyl)-methyl-aether
• 1,4 dihydro-5-methoxynaphthalene
• 1,4-dihydro-5-methoxynaphthalene
• 1-Methoxy-5,8-dihydro-naphthalin
• 1-Methoxy-5.8-dihydronaphthalin
• AGN-PC-003VKM
• AK120623
• KB-43517
• Naphthalene, 1,4-dihydro-5-methoxy-
• SureCN506157
• SCHEMBL506157
• DTXSID10568707
• 36230-47-4
• ZKMHLJCHQKQLEE-UHFFFAOYSA-N
• DB-115999
• TQP0334

• Inchi： 1S/C11H12O/c1-12-11-8-4-6-9-5-2-3-7-10(9)11/h2-4,6,8H,5,7H2,1H3
• InChI Key： ZKMHLJCHQKQLEE-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2CC=CCC=21

Computed Properties

• Exact Mass: 160.088815002g/mol
• Monoisotopic Mass: 160.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 5-Methoxy-1,4-dihydronaphthalene

Exploring 5-Methoxy-1,4-dihydronaphthalene (CAS No. 36230-47-4): Properties, Applications, and Innovations

5-Methoxy-1,4-dihydronaphthalene (CAS No. 36230-47-4) is an organic compound belonging to the class of dihydronaphthalene derivatives. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly interested in its synthesis, reactivity, and functional properties, making it a subject of ongoing scientific exploration.

The molecular structure of 5-Methoxy-1,4-dihydronaphthalene features a naphthalene core with a methoxy group at the 5-position and a partially hydrogenated 1,4-dihydronaphthalene ring. This configuration imparts distinct electronic and steric properties, which are critical for its behavior in chemical reactions. The compound's CAS No. 36230-47-4 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. Its solubility, stability, and reactivity profile make it a versatile intermediate in organic synthesis.

In the pharmaceutical industry, 5-Methoxy-1,4-dihydronaphthalene has been investigated for its potential as a building block in drug discovery. Its scaffold is structurally similar to bioactive molecules, enabling the development of novel therapeutic agents. Recent studies highlight its role in the synthesis of central nervous system (CNS) targeting compounds, aligning with the growing demand for neuropharmacological solutions. The compound's ability to modulate specific biochemical pathways has also sparked interest in cancer research and anti-inflammatory drug development.

Beyond pharmaceuticals, 5-Methoxy-1,4-dihydronaphthalene finds applications in material science. Its aromatic and conjugated system makes it a candidate for organic semiconductors and light-emitting diodes (OLEDs). With the rise of sustainable technologies, researchers are exploring its use in green chemistry and renewable energy applications. The compound's compatibility with eco-friendly synthesis methods further enhances its appeal in modern industrial processes.

Environmental and safety considerations are paramount when handling 5-Methoxy-1,4-dihydronaphthalene. While it is not classified as a hazardous substance, proper storage and handling protocols must be followed to ensure workplace safety. The compound's biodegradability and eco-toxicity profile are under investigation, reflecting the broader trend toward sustainable chemical practices. Regulatory bodies emphasize transparency in its use, ensuring compliance with global standards.

The synthesis of 5-Methoxy-1,4-dihydronaphthalene typically involves catalytic hydrogenation or reduction reactions, with recent advancements focusing on catalyst optimization and waste reduction. Innovations in flow chemistry and microwave-assisted synthesis have improved yields and reduced reaction times, addressing the industry's need for efficiency. These developments align with the increasing demand for cost-effective and scalable production methods.

In conclusion, 5-Methoxy-1,4-dihydronaphthalene (CAS No. 36230-47-4) represents a multifaceted compound with broad applications across diverse fields. Its structural versatility, combined with ongoing research into its properties, ensures its relevance in both academic and industrial settings. As scientific inquiry advances, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare, technology, and sustainability.